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Abstract
Mti-31 is a potent and highly selective, orally active dual inhibitor of mTORC1 and mTORC2.[1]

[2] As a critical regulator of cell growth, proliferation, and metabolism, the mTOR signaling

pathway is frequently dysregulated in cancer, making it a key therapeutic target.[3][4][5] Mti-31
demonstrates significant anti-tumor activity in preclinical models, including non-small cell lung

cancer (NSCLC), by inhibiting cell proliferation, inducing apoptosis, and suppressing

metastasis.[6][7] These application notes provide detailed protocols for key in vitro experiments

to evaluate the efficacy and mechanism of action of Mti-31.

Quantitative Data Summary
The following tables summarize the key quantitative data for Mti-31 based on in vitro studies.
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Parameter Value Assay Condition Reference

Kd (mTOR) 0.20 nM mTOR binding assay [1]

IC50 (mTOR) 39 nM

LANCE assay of

mTOR substrate

phosphorylation (100

µM ATP)

[1]

Selectivity >5000-fold

Over PIK3CA,

PIK3CB, and PIK3G

in mTOR binding

assays

[1]

Cell Proliferation IC50 <1 µmol/L

Multiple NSCLC cell

models

(EGFR/T790M, EML4-

ALK, c-Met, or KRAS)

[6][7]

mTORC1/2 Substrate

Inhibition (IC50)
≤0.12 µM

50% inhibition of P-

S6K1(T389), P-

S6(S235/6), P-

4EBP1(T70), and P-

AKT(S473) after 6h

treatment in 786-O,

U87MG, and MDA-

MB-453 cells

[1]

Signaling Pathway
Mti-31 is an ATP-competitive inhibitor that targets the kinase domain of mTOR, thereby

blocking the activity of both mTORC1 and mTORC2 complexes. This dual inhibition prevents

the phosphorylation of key downstream effectors involved in protein synthesis, cell growth, and

survival.
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Caption: Mti-31 inhibits mTORC1 and mTORC2 signaling pathways.

Experimental Workflow
A general workflow for the in vitro evaluation of Mti-31 is outlined below. This workflow starts

with assessing the compound's effect on cell viability and proliferation, followed by mechanistic

studies to confirm target engagement and downstream effects.
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In Vitro Assays

Key Readouts

Cell Proliferation Assay
(e.g., MTS/MTT)

Determine IC50 values

Western Blot Analysis

Assess phosphorylation of
mTORC1/2 substrates

(p-AKT, p-S6K1, p-4E-BP1)

Cell Migration Assay
(e.g., Transwell)

Quantify cell migration
and invasion
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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